Cas no 163427-32-5 (1,3-Benzodioxol-5-ol, 4-amino-)
163427-32-5 structure
Product Name:1,3-Benzodioxol-5-ol, 4-amino-
CAS No:163427-32-5
MF:C7H7NO3
MW:153.135381937027
CID:110224
Update Time:2024-01-24
1,3-Benzodioxol-5-ol, 4-amino- Chemical and Physical Properties
Names and Identifiers
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- 1,3-Benzodioxol-5-ol, 4-amino-
- 1,3-Benzodioxol-5-ol, 4-amino-
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- Inchi: 1S/C7H7NO3/c8-6-4(9)1-2-5-7(6)11-3-10-5/h1-2,9H,3,8H2
- InChI Key: YNQUBNHMZKSGSY-UHFFFAOYSA-N
- SMILES: O1C2=CC=C(O)C(N)=C2OC1
Computed Properties
- Exact Mass: 153.04261
- Monoisotopic Mass: 153.043
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 153
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 64.7A^2
Experimental Properties
- Density: 1.511±0.06 g/cm3(Predicted)
- Boiling Point: 312.1±42.0 °C(Predicted)
- PSA: 64.71
- pka: 9.88±0.20(Predicted)
1,3-Benzodioxol-5-ol, 4-amino- Related Literature
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Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
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Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
163427-32-5 (1,3-Benzodioxol-5-ol, 4-amino-) Related Products
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